Cas no 326922-50-3 (Methyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate
• CAS No: 326922-50-3
• MF: C₉H₁₄N₂O₂
• MW: 182.2197
• CID: 4741198
• Update Time: 2020-09-10

Methyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate
• Z2200304502
• Methyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C9H14N2O2/c1-4-5-7-6-8(9(12)13-3)11(2)10-7/h6H,4-5H2,1-3H3
• InChI Key： KWOVKEXNMUJCRH-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1=C([H])C(C([H])([H])C([H])([H])C([H])([H])[H])=NN1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 182.105528g/mol
• Monoisotopic Mass: 182.105528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• Molecular Weight: 182.22g/mol
• XLogP3: 1.6